Cas no 918447-48-0 (Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-)

Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl- structure
918447-48-0 structure
Product Name:Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-
CAS No:918447-48-0
MF:C38H26N4
MW:538.639848232269
CID:775433
PubChem ID:71427033
Update Time:2025-04-19

Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyridazine, 4-[4-(3,6-diphenyl-4-pyridazinyl)phenyl]-3,6-diphenyl-
    • 4-[4-(3,6-diphenylpyridazin-4-yl)phenyl]-3,6-diphenylpyridazine
    • DTXSID30845784
    • 4,4'-(1,4-Phenylene)bis(3,6-diphenylpyridazine)
    • 918447-48-0
    • Inchi: 1S/C38H26N4/c1-5-13-29(14-6-1)35-25-33(37(41-39-35)31-17-9-3-10-18-31)27-21-23-28(24-22-27)34-26-36(30-15-7-2-8-16-30)40-42-38(34)32-19-11-4-12-20-32/h1-26H
    • InChI Key: VGWBDEZYSCCJAA-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=C(C=C(C2C=CC=CC=2)N=1)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 538.21574685g/mol
  • Monoisotopic Mass: 538.21574685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 51.6Ų
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